Cas no 898775-37-6 ( )

  structure
  structure
Product Name: 
CAS No:898775-37-6
MF:C16H13F3O2
MW:294.268435239792
CID:867124
PubChem ID:24725861
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 3-(3-methoxyphenyl)-1-(3,4,5-trifluorophenyl)propan-1-one
    • 3-(3-METHOXYPHENYL)-3',4',5'-TRIFLUOROPROPIOPHENONE
    • DTXSID30644254
    • AKOS016021526
    • MFCD03843142
    • 898775-37-6
    •  
    • MDL: MFCD03843142
    • Inchi: 1S/C16H13F3O2/c1-21-12-4-2-3-10(7-12)5-6-15(20)11-8-13(17)16(19)14(18)9-11/h2-4,7-9H,5-6H2,1H3
    • InChI Key: NOTDCTFLTIAJBW-UHFFFAOYSA-N
    • SMILES: FC1C(=C(C=C(C=1)C(CCC1C=CC=C(C=1)OC)=O)F)F

Computed Properties

  • Exact Mass: 294.08700
  • Monoisotopic Mass: 294.08676414g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 338
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • Color/Form: NA
  • Density: 1.3±0.1 g/cm3
  • Boiling Point: 401.9±45.0 °C at 760 mmHg
  • Flash Point: 100.9±18.7 °C
  • PSA: 26.30000
  • LogP: 3.92800

  Security Information

  Customs Data

  • HS CODE:2914700090
  • Customs Data:

    China Customs Code:

    2914700090

    Overview:

    2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%

  Pricemore >>

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